Cas no 796112-46-4 (4-Oxo-6-vinyl-1,4,5,6-tetrahydropyridine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Oxo-6-vinyl-1,4,5,6-tetrahydropyridine-1-carboxylic acid tert-butyl ester
• CAS No: 796112-46-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 2117330
• Update Time: 2023-08-04

4-Oxo-6-vinyl-1,4,5,6-tetrahydropyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,4-dihydro-4-oxo-2-vinylpyridine-1(2H)-carboxylate
• N-boc-2-ethenyl-2,3-dihydro-4-pyridone
• 4-Oxo-6-vinyl-1,4,5,6-tetrahydropyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H17NO3/c1-5-9-8-10(14)6-7-13(9)11(15)16-12(2,3)4/h5-7,9H,1,8H2,2-4H3
• InChI Key： MHDOIMODFMOZRP-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC(CC1C=C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 339
• Topological Polar Surface Area: 46.6